2-Quinolinamine, 8-methoxy-

• IUPAC Name: 8-methoxyquinolin-2-amine
• InChI: InChI=1S/C10H10N2O/c1-13-8-4-2-3-7-5-6-9(11)12-10(7)8/h2-6H,1H3,(H2,11,12)
• InChI Key: PMXFKGCLUAFLMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1N=C(C=C2)N
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID90624077
• Molecular Weight: 174.20 g/mol
• CAS RN: 104090-86-0

Description

8-Methoxy-quinolin-2-ylamine is a chemical compound belonging to the quinoline family. Quinoline derivatives are known for their wide range of biological activities and applications in medicinal chemistry. The structure of 8-Methoxy-quinolin-2-ylamine consists of a quinoline ring substituted with a methoxy group at the 8th position and an amine group at the 2nd position.

Scientific Research Applications

8-Methoxy-quinolin-2-ylamine has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound exhibits biological activities, making it a potential candidate for drug discovery and development.

Medicine: Quinoline derivatives, including 8-Methoxy-quinolin-2-ylamine, have shown promise as antimalarial, antifungal, and antibacterial agents.

Industry: The compound is used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 8-Methoxy-quinolin-2-ylamine involves its interaction with specific molecular targets and pathways. For example, in its antimalarial activity, the compound may inhibit the heme detoxification pathway in Plasmodium species, leading to the accumulation of toxic heme and subsequent parasite death . The exact molecular targets and pathways may vary depending on the specific biological activity being studied.

Safety and Hazards

While specific safety and hazard information for 2-Quinolinamine, 8-methoxy- is not available, it’s important to note that it is not intended for human or veterinary use. It should be used for research purposes only. Personal protective equipment should be used to avoid dust formation.

Future Directions

The synthesis of newer classes of 8-quinolinamines, such as 2-Quinolinamine, 8-methoxy-, has emerged as a successful chemotherapeutic approach. These compounds have shown potential as broad-spectrum anti-infectives, suggesting promising future directions in the fields of medicinal chemistry and pharmacology.

Biochemical Analysis

Biochemical Properties

8-Methoxyquinolin-2-amine has been synthesized bearing different groups in the quinoline framework and their amino acid conjugates as broad-spectrum anti-infectives . It has exhibited potent in vitro antimalarial activity

Cellular Effects

The cellular effects of 8-Methoxyquinolin-2-amine are primarily observed in its potent in vitro antimalarial activity . It influences cell function by acting against the Plasmodium species, particularly Plasmodium falciparum and Plasmodium vivax . The exact impact on cell signaling pathways, gene expression, and cellular metabolism is not clearly stated in the available literature.

Molecular Mechanism

The molecular mechanism of action of 8-Methoxyquinolin-2-amine is not explicitly described in the available literature. It is known to exert its effects at the molecular level, particularly in its antimalarial activity . The specifics of its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression are not clearly stated.

Dosage Effects in Animal Models

In animal models, particularly Swiss mice, 8-Methoxyquinolin-2-amine has shown to cure all animals at specific dosages per day against drug-sensitive Plasmodium berghei and against multidrug-resistant Plasmodium yoelii nigeriensis infections

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Methoxy-quinolin-2-ylamine can be achieved through various synthetic routes. One common method involves the reaction of 8-methoxyquinoline with an appropriate amine source under specific conditions. For example, the reaction can be carried out using a Lewis acid catalyst such as tin(IV) chloride or indium(III) chloride . The reaction typically involves heating the reactants in a suitable solvent, such as ethanol, under reflux conditions.

Industrial Production Methods

Industrial production of 8-Methoxy-quinolin-2-ylamine may involve similar synthetic routes but on a larger scale. The choice of catalyst, solvent, and reaction conditions may be optimized to ensure high yield and purity of the final product. Additionally, continuous flow reactors and other advanced techniques may be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

8-Methoxy-quinolin-2-ylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms, such as dihydroquinoline derivatives.

Substitution: The methoxy and amine groups can participate in substitution reactions, leading to the formation of various substituted quinoline derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Substitution reactions may involve reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides under appropriate conditions.

Major Products Formed

Oxidation: Quinoline N-oxide derivatives.

Reduction: Dihydroquinoline derivatives.

Substitution: Various substituted quinoline derivatives depending on the substituent introduced.

Comparison with Similar Compounds

Similar Compounds

8-Methoxyquinoline: Lacks the amine group at the 2nd position.

2-Aminoquinoline: Lacks the methoxy group at the 8th position.

8-Hydroxyquinoline: Contains a hydroxyl group instead of a methoxy group at the 8th position.

Uniqueness

8-Methoxy-quinolin-2-ylamine is unique due to the presence of both the methoxy group at the 8th position and the amine group at the 2nd position. This unique combination of functional groups imparts distinct chemical and biological properties to the compound, making it a valuable scaffold for the development of new therapeutic agents and industrial chemicals.